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Compound of Interest

Compound Name: Cyclohexyl methyl sulfide

Cat. No.: B1594846 Get Quote

An In-depth Technical Guide to the Physical Properties of Cyclohexyl Methyl Sulfide

This technical guide provides a comprehensive overview of the key physical properties of

Cyclohexyl methyl sulfide (CAS 7133-37-1), with a specific focus on its melting and boiling

points. The information is tailored for researchers, scientists, and professionals in drug

development who may utilize this organosulfur compound in synthesis and other applications.

Compound Overview
Cyclohexyl methyl sulfide, also known as (methylthio)cyclohexane, is an organosulfur

compound with the molecular formula C₇H₁₄S.[1][2][3] It consists of a cyclohexyl group bonded

to a methyl group through a sulfur atom.[1] This structure gives it distinct physical and chemical

properties relevant to its use as a pharmaceutical intermediate and in organic synthesis.[1][3]

Physical Properties
The primary physical constants for Cyclohexyl methyl sulfide are summarized below. These

values are critical for predicting the compound's behavior under various experimental

conditions, designing purification protocols, and ensuring safe handling and storage.
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Physical Property Value Notes

Melting Point -80 °C

The compound is a liquid at

standard ambient conditions.

[1][2]

Boiling Point 89-90 °C

Measured at a reduced

pressure of 35 mmHg.[1][2][3]

[4][5]

~174.9 °C

Calculated for standard

atmospheric pressure (760

mmHg) using Joback group

contribution methods.[1]

183.19 °C

Estimated for standard

atmospheric pressure (760

mmHg).[6]

Molecular Weight 130.25 g/mol [1][3]

Density 0.938 - 0.944 g/cm³ [2][3]

Refractive Index ~1.494 [2][3][4][5]

Flash Point 61 °C (142 °F) [2][3][5]

Experimental Protocols
While specific experimental reports for determining the physical properties of Cyclohexyl
methyl sulfide are not detailed in the provided literature, the following sections describe

standard and widely accepted methodologies for measuring the melting and boiling points of

organic compounds.

Melting Point Determination
The reported melting point of -80 °C indicates that specialized low-temperature apparatus

would be required. However, the general principle remains the same as for solids at ambient

temperature. The capillary method is a common technique.[1]
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Principle: A small, finely powdered sample of a solid is heated slowly at a controlled rate.[5][7]

The temperature at which the solid begins to liquefy and the temperature at which it becomes

completely liquid are recorded as the melting point range.[1][5] For a pure compound, this

range is typically narrow (0.5-1.0 °C).[1]

Methodology:

Sample Preparation: A small amount of the solidified compound is finely crushed.

Capillary Loading: A capillary tube, sealed at one end, is tapped into the powdered sample to

pack a small amount (1-2 mm in height) into the bottom.[5][7]

Apparatus Setup: The capillary tube is placed in a heating block or an oil bath apparatus

(such as a Thiele tube) alongside a calibrated thermometer.[1] For sub-ambient

temperatures, a cooling bath would be used instead.

Heating and Observation: The apparatus is heated (or cooled) slowly, typically at a rate of

about 2 °C per minute, to ensure thermal equilibrium.[1]

Data Recording: The temperature is recorded at the first sign of melting (T₁) and when the

last solid crystal disappears (T₂). The melting point is reported as the range T₁–T₂.
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Sample Preparation

Measurement

Data Recording

Solidify Sample
(Cooling Bath)

Crush Solid Sample
to a Fine Powder

Pack Sample into
Capillary Tube

Place Capillary in
Melting Point Apparatus

Heat Slowly and Uniformly
(~2 °C/min)

Observe for Phase Change
(Solid to Liquid)

Record T1:
Temperature at First Melt

Record T2:
Temperature at Complete Melt

Report Melting Point
Range (T1 - T2)

 

Apparatus Setup

Measurement

Data Recording

Place Liquid Sample
in Fusion Tube

Insert Inverted
Capillary Tube

Attach to Thermometer and
Place in Thiele Tube

Connect to Vacuum System
and Manometer

Set and Maintain
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Heat Oil Bath Gently

Observe for Rapid, Continuous
Stream of Bubbles

Remove Heat and Allow
to Cool Slowly

Record Temperature When
Liquid Enters Capillary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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